Cas no 941892-40-6 (4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 941892-40-6
• MF: C₂₀H₂₅N₃O₃S₂
• MW: 419.560802221298
• CID: 5887716
• PubChem ID: 7192314
• Update Time: 2025-06-07

4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-4-(N,N-diisobutylsulfamoyl)benzamide
• Benzamide, 4-[[bis(2-methylpropyl)amino]sulfonyl]-N-(3-cyano-2-thienyl)-
• 4-[bis(2-methylpropyl)sulfamoyl]-N-(3-cyanothiophen-2-yl)benzamide
• 941892-40-6
• AKOS024608470
• F1385-0053
• 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide

• Inchi： 1S/C20H25N3O3S2/c1-14(2)12-23(13-15(3)4)28(25,26)18-7-5-16(6-8-18)19(24)22-20-17(11-21)9-10-27-20/h5-10,14-15H,12-13H2,1-4H3,(H,22,24)
• InChI Key： SXVWFWWMFAEIRI-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=C(S(N(CC(C)C)CC(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 419.13373402g/mol
• Monoisotopic Mass: 419.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.45±0.70(Predicted)

Additional information on 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide

Introduction to 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 941892-40-6)

4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 941892-40-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular architecture, which includes a benzamide moiety, a cyanothiophene group, and a bis(isobutyl)sulfamoyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The chemical structure of 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide is particularly noteworthy for its potential to interact with specific biological targets. The benzamide moiety is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to protein targets. The cyanothiophene group, on the other hand, introduces electron-withdrawing properties that can modulate the compound's electronic distribution and reactivity. Additionally, the bis(isobutyl)sulfamoyl substituent provides steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability.

Recent studies have focused on the pharmacological properties of 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer therapeutics.

The pharmacokinetic profile of 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide has also been evaluated in animal models. Results from these studies indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as an orally administered drug. Additionally, toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical toxicity studies.

In conclusion, 4-bis(2-methylpropyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 941892-40-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for both academic research and pharmaceutical applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical use.